An In-depth Technical Guide to the Chemical and Physical Properties of (Z)-5-Dodecene
An In-depth Technical Guide to the Chemical and Physical Properties of (Z)-5-Dodecene
For Researchers, Scientists, and Drug Development Professionals
Introduction
(Z)-5-Dodecene is an unsaturated hydrocarbon with the chemical formula C₁₂H₂₄. As an alkene, its structure is characterized by a twelve-carbon chain containing a single carbon-carbon double bond, with the cis (or Z) configuration at the fifth carbon position. This specific stereochemistry influences its physical properties and chemical reactivity. This guide provides a comprehensive overview of the known chemical and physical properties of (Z)-5-dodecene, along with generalized experimental protocols for their determination.
Chemical and Physical Properties
The properties of (Z)-5-dodecene are summarized below. These have been compiled from various chemical databases and literature sources.
| Property | Value | Reference |
| Molecular Formula | C₁₂H₂₄ | [1][2][3][4] |
| Molecular Weight | 168.32 g/mol | [1][2][4] |
| CAS Number | 7206-28-2 | [1][2][3][4] |
| Appearance | Clear, colorless to almost colorless liquid | [5][6] |
| Density | 0.76 g/cm³ | [5][6][7] |
| Boiling Point | 71 °C at 10 mmHg | [5][6][7] |
| Melting Point | -38.4 °C (estimate) | [5][6][7] |
| Refractive Index | 1.4310 - 1.4350 | [5][6] |
| Solubility | Insoluble in water; soluble in nonpolar organic solvents. | [8][9][10] |
| Synonyms | cis-5-Dodecene, (5Z)-5-Dodecene | [2][3][4][7] |
Experimental Protocols
General Protocol for Boiling Point Determination
The boiling point of a liquid is determined at a specific pressure. For a substance like (Z)-5-dodecene, which has a boiling point recorded under vacuum, a vacuum distillation apparatus is required.
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Apparatus Setup: Assemble a micro-distillation apparatus, including a small round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask. The apparatus must be connected to a vacuum pump with a manometer to monitor the pressure.
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Sample Preparation: Place a small volume of (Z)-5-dodecene and a boiling chip or magnetic stir bar into the round-bottom flask.
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Procedure:
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Seal the apparatus and slowly reduce the pressure to the desired level (e.g., 10 mmHg).
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Begin heating the sample gently using a heating mantle or oil bath.
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Observe the temperature at which the liquid boils and a steady stream of condensate is collected in the receiving flask. This temperature is the boiling point at that specific pressure.
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General Protocol for Density Measurement
Density is typically measured using a pycnometer or a digital density meter.
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Using a Pycnometer:
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Weigh a clean, dry pycnometer of a known volume.
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Fill the pycnometer with (Z)-5-dodecene, ensuring there are no air bubbles, and thermostat it to a specific temperature (e.g., 20°C).
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Weigh the filled pycnometer.
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The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.
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General Protocol for Solubility Determination
The solubility of alkenes is based on the "like dissolves like" principle.[8] As nonpolar molecules, they are generally insoluble in polar solvents like water but soluble in nonpolar organic solvents.[8][9][10]
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Qualitative Assessment:
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To test insolubility in water, add approximately 1 mL of (Z)-5-dodecene to 1 mL of deionized water in a test tube.
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Agitate the mixture. The formation of two distinct layers indicates insolubility.
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To test solubility in a nonpolar solvent, repeat the process with a solvent such as hexane (B92381) or toluene. The formation of a single, clear phase indicates solubility.
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Logical Workflow for Characterization
The following diagram illustrates a logical workflow for the synthesis and characterization of a chemical compound like (Z)-5-dodecene.
Caption: Logical workflow for the synthesis and characterization of (Z)-5-dodecene.
Conclusion
(Z)-5-Dodecene is a simple alkene with well-defined, though not extensively documented, physical and chemical properties. Its nonpolar nature and the presence of a cis-double bond are the primary determinants of its physical state, solubility, and reactivity. The data and generalized protocols provided in this guide serve as a foundational resource for professionals in research and development who may work with this compound or similar long-chain alkenes. Further research into its specific biological activities or material applications is required to expand its technical profile.
References
- 1. chemsynthesis.com [chemsynthesis.com]
- 2. 5-Dodecene, (Z)- [webbook.nist.gov]
- 3. 5-Dodecene, (Z)- [webbook.nist.gov]
- 4. (Z)-5-Dodecene | C12H24 | CID 5364658 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. chembk.com [chembk.com]
- 6. 5-DODECENE CAS#: 7206-28-2 [m.chemicalbook.com]
- 7. Page loading... [guidechem.com]
- 8. flexbooks.ck12.org [flexbooks.ck12.org]
- 9. Physical Properties of Alkenes | OpenOChem Learn [learn.openochem.org]
- 10. 13.3 Physical Properties of Alkenes | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
